Cas no 477510-97-7 (3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide
• CAS No: 477510-97-7
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6051425
• PubChem ID: 4610087
• Update Time: 2025-06-08

3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide
• 3-(4-(tert-butyl)benzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[[4-(1,1-dimethylethyl)benzoyl]amino]-
• 477510-97-7
• WAY-270649
• F0834-0804
• SR-01000009464-1
• Oprea1_273069
• 3-[(4-tert-butylbenzoyl)amino]-1-benzofuran-2-carboxamide
• AKOS024600867
• SR-01000009464

• Inchi： 1S/C20H20N2O3/c1-20(2,3)13-10-8-12(9-11-13)19(24)22-16-14-6-4-5-7-15(14)25-17(16)18(21)23/h4-11H,1-3H3,(H2,21,23)(H,22,24)
• InChI Key： NRHMWNNKJMFOTL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(C(C)(C)C)C=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 477510-97-7)

3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 477510-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 3-TBBF-2-CA, belongs to the benzofuran carboxamide class, which is known for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of ongoing studies in medicinal chemistry.

The compound's structure features a benzofuran core substituted with a 4-tert-butylbenzamido group and a carboxamide moiety at the 2-position. This configuration contributes to its high stability and selective binding affinity, which are critical for targeting specific biological pathways. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in accelerating the development of novel therapeutics. For instance, 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide has been explored for its potential role in modulating enzyme inhibition and receptor binding, topics frequently searched by professionals in the field.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its environmental footprint. With growing interest in eco-friendly chemical processes, researchers are investigating ways to optimize its production using catalytic methods and renewable feedstocks. These efforts align with global initiatives to reduce hazardous waste and energy consumption, addressing common queries about sustainable pharmaceutical manufacturing.

From a commercial perspective, CAS No. 477510-97-7 is available through specialized chemical suppliers, often listed under categories like research chemicals or fine chemicals. Its applications span academic research, high-throughput screening, and preclinical studies, making it a versatile tool for scientists. The compound's purity and analytical data are frequently requested by buyers, reflecting the demand for reliable quality standards in the industry.

Looking ahead, the potential of 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide in personalized medicine and targeted therapy is a hot topic. As genomics and proteomics advance, this compound could play a pivotal role in designing next-generation drugs with fewer side effects. Its relevance to cancer research and neurodegenerative diseases further underscores its importance, addressing frequently searched questions about innovative treatment options.

In summary, 3-(4-tert-butylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 477510-97-7) represents a promising candidate for multidisciplinary research. Its structural versatility, bioactive potential, and alignment with scientific trends make it a compound worth watching in the coming years. Whether for drug development or material innovation, this molecule continues to inspire new avenues of exploration.